Cas no 2580228-67-5 (2-(4-methylpentanesulfinyl)pentanoic acid)

• Product Name: 2-(4-methylpentanesulfinyl)pentanoic acid
• CAS No: 2580228-67-5
• MF: C₁₁H₂₂O₃S
• MW: 234.355582714081
• MDL: MFCD33019870
• CID: 5671787
• PubChem ID: 155858433
• Update Time: 2025-07-17

2-(4-methylpentanesulfinyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpentanesulfinyl)pentanoic acid
• EN300-27115140
• 2580228-67-5
• 2-(4-Methylpentylsulfinyl)pentanoic acid

• MDL： MFCD33019870
• Inchi： 1S/C11H22O3S/c1-4-6-10(11(12)13)15(14)8-5-7-9(2)3/h9-10H,4-8H2,1-3H3,(H,12,13)
• InChI Key： SWEHIBXGBQJRAC-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)CCC)(CCCC(C)C)=O

Computed Properties

• Exact Mass: 234.12896573g/mol
• Monoisotopic Mass: 234.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.6Ų

Additional information on 2-(4-methylpentanesulfinyl)pentanoic acid

Comprehensive Analysis of 2-(4-methylpentanesulfinyl)pentanoic acid (CAS No. 2580228-67-5): Properties, Applications, and Industry Insights

The compound 2-(4-methylpentanesulfinyl)pentanoic acid (CAS No. 2580228-67-5) is a specialized sulfinyl derivative gaining attention in pharmaceutical and chemical research due to its unique structural features. With the increasing demand for sulfoxide-containing compounds in drug development, this molecule has emerged as a promising candidate for chiral synthesis and asymmetric catalysis. Its molecular structure combines a pentanoic acid backbone with a 4-methylpentanesulfinyl group, creating distinct electronic properties that influence its reactivity.

Recent studies highlight the growing importance of sulfinyl functional groups in medicinal chemistry, particularly for designing enzyme inhibitors and receptor modulators. The 2-(4-methylpentanesulfinyl)pentanoic acid structure offers potential applications in developing targeted therapeutics, aligning with current trends in precision medicine. Researchers are particularly interested in its stereochemical properties, as the sulfinyl moiety can serve as both a directing group and a chiral auxiliary in complex synthetic pathways.

From a synthetic chemistry perspective, CAS 2580228-67-5 represents an interesting case study in green chemistry approaches. The compound's stability under various conditions makes it suitable for sustainable synthesis methods, addressing the pharmaceutical industry's push toward environmentally friendly processes. Its potential as a building block for more complex molecules has sparked interest among chemists working on fragment-based drug discovery platforms.

The physicochemical properties of 2-(4-methylpentanesulfinyl)pentanoic acid contribute to its versatility. With moderate solubility in both polar and non-polar solvents, it demonstrates excellent compatibility with various reaction media. This characteristic, combined with its thermal stability, positions it as a valuable intermediate in multi-step synthesis applications. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity and structural integrity, essential qualities for research and development purposes.

In the context of current drug discovery trends, this compound aligns with several key industry needs. The search for novel pharmacophores has intensified, with particular focus on sulfur-containing motifs that demonstrate improved binding characteristics. The sulfinyl group in 2580228-67-5 offers potential hydrogen bonding capabilities and dipole interactions, making it attractive for molecular design in therapeutic development. These properties are especially relevant for targets requiring allosteric modulation or protein-protein interaction inhibition.

Quality control aspects of 2-(4-methylpentanesulfinyl)pentanoic acid production have become increasingly important. Advanced analytical methodologies ensure batch-to-batch consistency, particularly concerning enantiomeric purity when the compound is used in chiral synthesis. The development of robust characterization protocols for this material reflects broader industry movements toward quality by design principles in fine chemical manufacturing.

Looking forward, the applications of CAS 2580228-67-5 may expand into material science domains. Preliminary investigations suggest potential utility in designing functional polymers with specific surface properties. The compound's amphiphilic nature, derived from its carboxylic acid and sulfinyl functionalities, could enable creation of novel smart materials with responsive characteristics. Such developments would align with growing interest in stimuli-responsive systems for various technological applications.

From a commercial perspective, the market for specialized intermediates like 2-(4-methylpentanesulfinyl)pentanoic acid continues to grow. Pharmaceutical companies and contract research organizations increasingly seek unique chemical building blocks to accelerate their discovery pipelines. The compound's synthetic accessibility and derivatization potential position it well within this expanding market segment, particularly for organizations focusing on structure-activity relationship studies and lead optimization programs.

Regulatory considerations for 2580228-67-5 follow standard guidelines for research chemicals. Proper handling procedures and safety protocols ensure its responsible use in laboratory settings. Documentation typically includes comprehensive spectroscopic data and stability profiles, meeting the requirements of quality-focused research institutions and industrial users. These measures support the compound's adoption across diverse research applications while maintaining compliance with scientific best practices.

The scientific community continues to explore new synthetic routes to 2-(4-methylpentanesulfinyl)pentanoic acid, with recent advances focusing on catalytic methods and atom-economical processes. These developments not only improve the compound's accessibility but also reduce environmental impact through minimized waste generation. Such progress reflects the broader shift toward sustainable chemistry in academic and industrial laboratories worldwide.